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Compound of Interest

Compound Name: PFMO1

Cat. No.: B3037036

Introduction

PFMOL1 is a selective inhibitor of the MRE11 endonuclease, a key component of the MRE11-
RAD50-NBS1 (MRN) complex.[1][2][3] The MRN complex is a primary sensor of DNA double-
strand breaks (DSBs) and plays a critical role in initiating DNA damage response and repair.[2]
[4][5] PFMO1 specifically targets the endonuclease activity of MRE11, thereby influencing the
choice between two major DSB repair pathways: homologous recombination (HR) and non-
homologous end-joining (NHEJ).[1][6][7] By inhibiting MRE11's endonuclease function, PFM01
reduces HR and enhances NHEJ.[3][7] This makes PFMO01 a valuable tool for studying DNA
repair mechanisms and for potential therapeutic applications in contexts such as cancer, where
modulating DNA repair pathways can be beneficial.[7]

Mechanism of Action

PFMO1 functions by preventing DSB resection, a critical early step in HR.[3] In typical DSB
repair, MRE11's endonuclease activity is required to process the DNA ends, creating single-
stranded DNA overhangs necessary for RAD51 loading and subsequent homologous
recombination. By inhibiting this activity, PFM01 channels the repair of DSBs towards the NHEJ
pathway, which directly ligates the broken DNA ends without the need for a homologous
template.[6][7] Experimental evidence shows that treatment with PFMO01 diminishes the
formation of RAD51 foci, a hallmark of HR, and increases the efficiency of NHEJ in cellular
assays.[1]
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o Study of DNA Repair Pathways: PFMO01 is utilized to dissect the molecular mechanisms
governing the choice between HR and NHEJ pathways for DNA double-strand break repair.

[1][6]

o Cancer Research: Investigating the effects of inhibiting HR in specific cancer cell lines,
particularly those with deficiencies in other DNA repair pathways (e.g., BRCA2-defective
cells).[7]

e Modulation of Genomic Stability: Examining the consequences of altered DNA repair
pathway choice on genomic integrity.[4]

Quantitative Data Summary for PEMO01

Property Value

Molecular Weight 293.4 g/mol [6][7]
Molecular Formula C14H15NO2S2[6][7]
CAS Number 1558598-41-6[6][7]
Purity >98%][7]
Appearance Solid[7]

DMSO: Soluble up to 100 mM. Specific reported
Solubility values include 4 mg/mL (13.63 mM)[6] and 29.3
mg/mL[7].Ethanol: Soluble up to 100 mM.

Storage (Powder) -20°C for up to 3 years|6].

-80°C: Up to 1 year[6] (another source suggests

Storage (Solvent
ge ( ) 6 months[8]).-20°C: Up to 1 month[8].

Experimental Protocols

1. Preparation of a 10 mM PFMO1 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PFMO01 using Dimethyl
Sulfoxide (DMSO) as the solvent.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b3037036?utm_src=pdf-body
https://www.medchemexpress.com/pfm01.html
https://www.targetmol.com/compound/pfm01
https://www.caymanchem.com/product/36574/pfm01
https://pmc.ncbi.nlm.nih.gov/articles/PMC6070142/
https://www.benchchem.com/product/b3037036?utm_src=pdf-body
https://www.targetmol.com/compound/pfm01
https://www.caymanchem.com/product/36574/pfm01
https://www.targetmol.com/compound/pfm01
https://www.caymanchem.com/product/36574/pfm01
https://www.targetmol.com/compound/pfm01
https://www.caymanchem.com/product/36574/pfm01
https://www.caymanchem.com/product/36574/pfm01
https://www.caymanchem.com/product/36574/pfm01
https://www.targetmol.com/compound/pfm01
https://www.caymanchem.com/product/36574/pfm01
https://www.targetmol.com/compound/pfm01
https://www.targetmol.com/compound/pfm01
https://www.medchemexpress.com/pfm39.html
https://www.medchemexpress.com/pfm39.html
https://www.benchchem.com/product/b3037036?utm_src=pdf-body
https://www.benchchem.com/product/b3037036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

PFMO01 powder (ensure purity is >98%)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)[6]

Procedure:

o Calculate the required mass of PFMO1.:

o The molecular weight of PFMO01 is 293.4 g/mol .

o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)

= Mass (mg) = 0.010 mol/L * 0.001 L * 293.4 g/mol * 1000 mg/g = 2.934 mg

e Weighing PFMO1.:

o Carefully weigh out 2.934 mg of PFM01 powder and place it into a sterile microcentrifuge
tube.

 Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the tube containing the PFMO01 powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

e Ensuring Complete Dissolution:
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o Visually inspect the solution for any undissolved particles.

o If particles remain, sonication is recommended to ensure the compound is fully dissolved.
[6] Sonicate the tube in a water bath for 5-10 minutes. Gentle heating can also be applied
if necessary, but avoid excessive temperatures to prevent degradation.

» Storage of Stock Solution:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[6][8]

2. Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the 10 mM PFMO1 stock solution to a final working
concentration (e.g., 100 puM) in cell culture medium.

Materials:

10 mM PFMO1 stock solution in DMSO

Pre-warmed, sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution

Calibrated micropipettes and sterile tips

Procedure:

e Thaw the Stock Solution:

o Remove one aliquot of the 10 mM PFMO1 stock solution from the freezer and allow it to
thaw completely at room temperature.

e Calculate the Dilution:
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o To prepare 1 mL of a 100 pM working solution from a 10 mM stock, use the formula M1V1
= M2Vaz:

= (10,000 puM) * V1 = (100 pM) * (1000 pL)
= V1= (100 * 1000) / 10,000 = 10 pL

o Therefore, you will need 10 L of the 10 mM stock solution for every 1 mL of final working
solution.

» Prepare the Working Solution:
o In a sterile tube, add 990 pL of pre-warmed cell culture medium.
o Add 10 pL of the 10 mM PFMO01 stock solution to the medium.

o Gently mix by pipetting up and down or by inverting the tube. Avoid vigorous vortexing,
which can damage media components.

e Final DMSO Concentration:

o The final concentration of DMSO in the working solution will be 1%. It is crucial to run a
vehicle control (medium with 1% DMSOQ) in your experiments to account for any effects of
the solvent on the cells.

o Application to Cells:

o Use the freshly prepared working solution to treat your cells as required by your
experimental design. PFMO01 has been used in cell culture at concentrations ranging from
50 uM to 100 puM.[5][7]

Visualizations
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Repair Pathway Choice
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Caption: PFMO1 inhibits MRE11 endonuclease, shifting DSB repair from HR to NHEJ.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3037036?utm_src=pdf-body-img
https://www.benchchem.com/product/b3037036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation
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Caption: Workflow for preparing PFMO01 stock and its use in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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